Cas no 1902927-10-9 (3-(2-methoxyethyl)-1-(octahydro-1,4-benzodioxin-6-yl)urea)

• Product Name: 3-(2-methoxyethyl)-1-(octahydro-1,4-benzodioxin-6-yl)urea
• CAS No: 1902927-10-9
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 6006120
• PubChem ID: 92092098
• Update Time: 2024-01-11

3-(2-methoxyethyl)-1-(octahydro-1,4-benzodioxin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-(octahydro-1,4-benzodioxin-6-yl)urea
• AKOS025354486
• 1-(2-methoxyethyl)-3-(octahydrobenzo[b][1,4]dioxin-6-yl)urea
• 1-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-(2-methoxyethyl)urea
• F6482-2404
• 1902927-10-9

• Inchi： 1S/C12H22N2O4/c1-16-5-4-13-12(15)14-9-2-3-10-11(8-9)18-7-6-17-10/h9-11H,2-8H2,1H3,(H2,13,14,15)
• InChI Key： JZFXVZANKYSBPT-UHFFFAOYSA-N
• SMILES： O1CCOC2CCC(CC12)NC(NCCOC)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes